3-(4-Chlorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid
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Overview
Description
3-(4-Chlorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid, commonly known as CMIC, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. CMIC is a synthetic compound that belongs to the class of isoxazole carboxylic acids and has been widely studied for its unique chemical and biological properties.
Scientific Research Applications
Crop Protection and Agriculture
- Plant Growth Regulators : Analogous to indole-3-acetic acid (a plant hormone), derivatives of this compound might influence plant growth and development .
Materials Science and Organic Electronics
- Electrooptic Properties : Computational studies have explored the electronic and optical properties of related chalcone derivatives. Investigating this compound’s electrooptic behavior could have applications in organic electronics .
Mechanism of Action
Target of Action
The compound, 3-(4-Chlorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid, is a bioactive aromatic compound. It is known to bind with high affinity to multiple receptors . .
Mode of Action
It is known that bioactive aromatic compounds like this one can interact with their targets, leading to various biological activities .
Biochemical Pathways
Compounds with similar structures have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may affect a variety of biochemical pathways, leading to diverse downstream effects.
Pharmacokinetics
In silico pharmacokinetics analysis of a similar compound predicted that it might be well absorbed, metabolized, and excreted, and able to cross the blood–brain barrier .
Result of Action
It is known that bioactive aromatic compounds like this one can have diverse biological activities , suggesting that the compound may have a wide range of molecular and cellular effects.
properties
IUPAC Name |
3-(4-chlorophenyl)-5-methyl-4H-1,2-oxazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO3/c1-11(10(14)15)6-9(13-16-11)7-2-4-8(12)5-3-7/h2-5H,6H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FERMSOSSTIVNLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=NO1)C2=CC=C(C=C2)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Chlorophenyl)-5-methyl-4,5-dihydroisoxazole-5-carboxylic acid |
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